1-Benzyl-2-(3-iodopropyl)piperidine

• Molecular Formula: C15H22IN
• Molecular Weight: 343.25 g/mol
• IUPAC Name: 1-benzyl-2-(3-iodopropyl)piperidine
• InChI: InChI=1S/C15H22IN/c16-11-6-10-15-9-4-5-12-17(15)13-14-7-2-1-3-8-14/h1-3,7-8,15H,4-6,9-13H2
• InChI Key: FJAFDHKAIUTTBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCCI)CC2=CC=CC=C2

Description

1-Benzyl-2-(3-iodopropyl)piperidine is a piperidine derivative characterized by a benzyl group at the 1-position and a 3-iodopropyl substituent at the 2-position of the piperidine ring.

Comparison with Similar Compounds

Structural and Pharmacological Comparisons with Similar Compounds

Substituent Effects on Potency and Selectivity

Piperidine derivatives with varying substituents on the nitrogen or ring positions exhibit distinct pharmacological profiles. Key comparisons include:

a) KAB-18

• Structure : Piperidine with phenylpropyl substituents.
• Pharmacology: Exhibits moderate potency (IC₅₀ = 10.2 μM) but significant non-nAChR-related actions (≥90%) due to its bulky phenylpropyl group .
• Comparison: The 3-iodopropyl group in the target compound is similarly bulky but introduces iodine’s electronegative effects. This may reduce non-target interactions compared to KAB-18, though potency might remain lower than smaller substituents.

b) COB-3

• Structure : Piperidine with a small alkyl group (unspecified) and biphenyl ester.
• Pharmacology: Shows a 14-fold increase in potency (IC₅₀ ≈ 0.73 μM) and elimination of non-nAChR effects compared to KAB-18 .
• Comparison : The target compound lacks the biphenyl ester but retains a benzyl group. The absence of this ester may reduce potency, while the 3-iodopropyl group’s steric bulk could limit off-target effects.

c) PPB-6 and PPB-9

• Structure : Piperidine with small alkyl groups (N-iPr or N-Et) and benzyl-substituted succinimide.
• Pharmacology : Enhanced potency due to the combination of small alkyl groups and bulky benzoyl substituents .

Physicochemical Properties

The iodine atom in the 3-iodopropyl chain increases molecular weight and hydrophobicity compared to analogs with hydroxypropyl or phenyl groups. This may influence solubility, membrane permeability, and metabolic stability. For example:

Compound	Substituent	LogP (Predicted)	Solubility
1-Benzyl-2-(3-iodopropyl)piperidine	3-Iodopropyl	High	Low (hydrophobic)
1-Benzyl-4-hydroxypropylpiperidine	Hydroxypropyl	Moderate	Moderate
PPB-6	N-iPr + succinimide	Moderate	Moderate